N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-2-((4-chlorophenyl)sulfonyl)-N-(2-(dimethylamino)ethyl)acetamide hydrochloride

• IUPAC Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(4-chlorophenyl)sulfonyl-N-[2-(dimethylamino)ethyl]acetamide;hydrochloride
• InChI: InChI=1S/C20H21Cl2N3O3S2.ClH/c1-13-4-9-16(22)19-18(13)23-20(29-19)25(11-10-24(2)3)17(26)12-30(27,28)15-7-5-14(21)6-8-15;/h4-9H,10-12H2,1-3H3;1H
• InChI Key: MIJJLCQULCDIFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)Cl)SC(=N2)N(CCN(C)C)C(=O)CS(=O)(=O)C3=CC=C(C=C3)Cl.Cl
• Molecular Formula: C20H22Cl3N3O3S2
• Molecular Weight: 522.9 g/mol

Description

N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-2-((4-chlorophenyl)sulfonyl)-N-(2-(dimethylamino)ethyl)acetamide hydrochloride is a useful research compound. Its molecular formula is C20H22Cl3N3O3S2 and its molecular weight is 522.88. The purity is usually 95%.
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Scientific Research Applications

Synthetic Routes and Derivative Studies

Research in the area of heterocyclic chemistry often explores the synthesis of complex molecules with potential biological activities. For instance, the synthesis of various acetamide derivatives, which include similar structural motifs to the compound , has been explored for their potential as antibacterial agents. The process involves multiple steps, including the transformation of starting materials through reactions like carbodiimide condensation, which is a common method in peptide synthesis and could be relevant for synthesizing compounds with similar functionalities (Yu et al., 2014).

Potential Biological Activities

Compounds containing thiazole, benzothiazole, and acetamide groups have been studied for a range of biological activities, including antimicrobial, anti-inflammatory, and enzyme inhibition properties. This suggests that the compound may also exhibit similar activities due to the presence of these functional groups. For example, novel synthetic routes to oxadiazole derivatives, known for α-glucosidase inhibitory potential, highlight the interest in such compounds for developing new therapeutic agents (Iftikhar et al., 2019).

Antioxidant and Coordination Complexes

The study of coordination complexes constructed from heterocyclic acetamide derivatives, as explored by Chkirate et al. (2019), demonstrates the compound's potential application in the development of antioxidant agents. This research indicates that similar compounds might be useful in exploring the antioxidant properties and the synthesis of coordination complexes with metals, which could have further applications in catalysis or as part of materials science (Chkirate et al., 2019).